5-((4-Hydroxypiperidin-1-yl)(3,4,5-trimethoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-hydroxypiperidin-1-yl)-(3,4,5-trimethoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H24N4O5S/c1-26-13-8-11(9-14(27-2)16(13)28-3)15(22-6-4-12(24)5-7-22)17-18(25)23-19(29-17)20-10-21-23/h8-10,12,15,24-25H,4-7H2,1-3H3
• InChI Key: KRRKWTRJENUPBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(C2=C(N3C(=NC=N3)S2)O)N4CCC(CC4)O
• Molecular Formula: C19H24N4O5S
• Molecular Weight: 420.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized through various methods. For instance, 3,4,5-trimethoxycinnamamide-tethered 1,2,3-triazole derivatives were prepared by the click reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl) acrylamide with different aryl azides.

Molecular Structure Analysis

The trimethoxyphenyl (TMP) group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects. The 4-Hydroxypiperidine component has been found to be potent antagonists of the human H (3) receptor.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Biological Evaluation : Thiazolidinone derivatives, closely related to the queried compound, have been synthesized and evaluated for their antimicrobial activity against a range of bacterial and fungal strains. These compounds have shown significant activity, suggesting potential as antimicrobial agents (Patel, Kumari, & Patel, 2012).
• Antifungal and Antibacterial Properties : Another study on isochroman-triazole and thiadiazole hybrids demonstrated moderate to good antibacterial and antifungal activities, highlighting the versatility of the thiazolo[3,2-b][1,2,4]triazole scaffold in developing antimicrobial agents (Saeed & Mumtaz, 2017).

Anti-inflammatory Activity

• Thiazolo[3,2-b]-1,2,4-triazole-5(6H)-ones and their Michael addition products have been synthesized and investigated for their anti-inflammatory activities. These compounds were found to exhibit significant anti-inflammatory effects, suggesting their potential in the development of new anti-inflammatory drugs (Tozkoparan et al., 1999).

Solubility and Partitioning in Biologically Relevant Solvents

• A novel antifungal compound from the 1,2,4-triazole class demonstrated poor solubility in buffer solutions and hexane but better solubility in alcohols, offering insights into its solubility thermodynamics and partitioning processes which are critical for drug delivery and formulation (Volkova, Levshin, & Perlovich, 2020).

Synthesis and Structural Analysis

• Research focusing on the synthesis, crystal, molecular structure, and activity evaluation of compounds containing the thiazolo[3,2-b][1,2,4]triazole scaffold has led to the identification of molecules with favorable interactions with target proteins, demonstrating their potential in therapeutic applications (Wu et al., 2021).

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies. Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Compounds with similar structures have been shown to affect various pathways, including those involved in cell growth and differentiation

Pharmacokinetics

The presence of multiple methoxy groups and a piperidine ring could potentially influence its solubility and permeability, impacting its bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Similar compounds have demonstrated anticancer activity, suggesting that this compound may also have potential therapeutic effects .